Cas no 2694746-83-1 (N-methyl-1-(1H-pyrazol-4-yl)cyclopropan-1-amine dihydrochloride)

• Product Name: N-methyl-1-(1H-pyrazol-4-yl)cyclopropan-1-amine dihydrochloride
• CAS No: 2694746-83-1
• MF: C₇H₁₃Cl₂N₃
• MW: 210.104219198227
• MDL: MFCD34475319
• CID: 5613528
• PubChem ID: 165948311
• Update Time: 2025-05-20

N-methyl-1-(1H-pyrazol-4-yl)cyclopropan-1-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N-methyl-1-(1H-pyrazol-4-yl)cyclopropan-1-amine dihydrochloride
• EN300-33047793
• 2694746-83-1

• MDL： MFCD34475319
• Inchi： 1S/C7H11N3.2ClH/c1-8-7(2-3-7)6-4-9-10-5-6;;/h4-5,8H,2-3H2,1H3,(H,9,10);2*1H
• InChI Key： GSXJDLIEVZRJCZ-UHFFFAOYSA-N
• SMILES： Cl.Cl.N(C)C1(C2C=NNC=2)CC1

Computed Properties

• Exact Mass: 209.0486528g/mol
• Monoisotopic Mass: 209.0486528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 131
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.7Ų

Additional information on N-methyl-1-(1H-pyrazol-4-yl)cyclopropan-1-amine dihydrochloride

N-Methyl-1-(1H-Pyrazol-4-Yl)Cyclopropan-1-Amine Dihydrochloride: A Comprehensive Overview

N-Methyl-1-(1H-pyrazol-4-yl)cyclopropan-1-amine dihydrochloride, also known by its CAS number 2694746831, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug discovery. The molecule consists of a cyclopropane ring, a pyrazole moiety, and an amine group, which collectively contribute to its intriguing chemical properties.

The cyclopropane ring is a three-membered carbon ring that imparts significant strain energy to the molecule, making it highly reactive in certain chemical transformations. This structural feature is often exploited in organic synthesis to create complex molecules with desired biological activities. The pyrazole moiety, on the other hand, is a five-membered aromatic ring containing two nitrogen atoms. Pyrazoles are known for their versatility in medicinal chemistry, as they can act as hydrogen bond donors or acceptors, enhancing the bioavailability of drugs.

Recent studies have focused on the synthesis and characterization of N-methyl derivatives of this compound. Researchers have explored various synthetic routes, including nucleophilic substitution and cycloaddition reactions, to optimize the production process. The dihydrochloride salt form of the compound is particularly stable and is often preferred for pharmaceutical applications due to its enhanced solubility and bioavailability.

In terms of biological activity, N-methyl-1-(1H-pyrazol-4-yl)cyclopropan-1-amine dihydrochloride has shown promising results in preclinical studies. It has been investigated for its potential as a neuroprotective agent, particularly in models of neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's ability to modulate key signaling pathways involved in neuronal protection has been a focal point of recent research.

Additionally, this compound has demonstrated anticancer properties in vitro and in vivo studies. Its ability to inhibit the growth of various cancer cell lines suggests potential applications in cancer therapy. Researchers are currently exploring its mechanism of action, with particular interest in its effects on cell cycle regulation and apoptosis induction.

The development of this compound has also been influenced by advancements in computational chemistry. Molecular docking studies have provided insights into its binding affinity with target proteins, aiding in the design of more potent analogs. These studies highlight the importance of understanding the three-dimensional structure and intermolecular interactions when developing new therapeutic agents.

In conclusion, N-methyl-1-(1H-pyrazol-4-yl)cyclopropan-1-amine dihydrochloride represents a promising candidate for further exploration in drug development. Its unique chemical structure, coupled with recent advances in synthetic and computational methods, positions it as a valuable tool in addressing unmet medical needs. Continued research into its biological activities and mechanisms will undoubtedly shed more light on its therapeutic potential.